![molecular formula C16H11BrN4OS B7432018 7-[(5-Bromothieno[2,3-d]pyrimidin-4-yl)amino]-1-methylquinolin-2-one](/img/structure/B7432018.png)
7-[(5-Bromothieno[2,3-d]pyrimidin-4-yl)amino]-1-methylquinolin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-[(5-Bromothieno[2,3-d]pyrimidin-4-yl)amino]-1-methylquinolin-2-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a quinoline derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively.
Mechanism of Action
The mechanism of action of 7-[(5-Bromothieno[2,3-d]pyrimidin-4-yl)amino]-1-methylquinolin-2-one is not fully understood. However, it has been proposed that this compound inhibits the activity of various enzymes, including tyrosine kinases and topoisomerases. This inhibition leads to the inhibition of cancer cell growth and the reduction of inflammatory responses.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to reduce the production of reactive oxygen species, which is beneficial in reducing oxidative stress. Additionally, this compound has been found to reduce the production of inflammatory cytokines and chemokines, which is beneficial in reducing inflammation.
Advantages and Limitations for Lab Experiments
7-[(5-Bromothieno[2,3-d]pyrimidin-4-yl)amino]-1-methylquinolin-2-one has various advantages and limitations for lab experiments. One of the advantages is that it is a potent inhibitor of cancer cell growth and has anti-inflammatory properties, which makes it a potential candidate for the treatment of various diseases. However, one of the limitations is that it is not water-soluble, which makes it difficult to use in certain experiments.
Future Directions
There are various future directions for the research on 7-[(5-Bromothieno[2,3-d]pyrimidin-4-yl)amino]-1-methylquinolin-2-one. One of the future directions is to study the mechanism of action in more detail to understand how this compound inhibits the activity of various enzymes. Another future direction is to study the pharmacokinetics and pharmacodynamics of this compound to understand its efficacy and toxicity in vivo. Additionally, further research can be conducted to develop water-soluble derivatives of this compound to overcome the limitations in lab experiments. Finally, this compound can be studied further for its potential applications in other fields such as neurodegenerative diseases and infectious diseases.
Conclusion:
This compound is a quinoline derivative that has potential applications in various fields of scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively. Further research can be conducted to understand the mechanism of action in more detail, study the pharmacokinetics and pharmacodynamics of this compound, develop water-soluble derivatives, and explore its potential applications in other fields.
Synthesis Methods
7-[(5-Bromothieno[2,3-d]pyrimidin-4-yl)amino]-1-methylquinolin-2-one can be synthesized using various methods. One of the commonly used methods is the Buchwald-Hartwig coupling reaction. This reaction involves the coupling of 5-bromothieno[2,3-d]pyrimidine-4-amine with 7-chloro-1-methylquinolin-2-one in the presence of a palladium catalyst and a base. The reaction yields this compound in good yields.
Scientific Research Applications
7-[(5-Bromothieno[2,3-d]pyrimidin-4-yl)amino]-1-methylquinolin-2-one has potential applications in various fields of scientific research. This compound has been studied extensively for its anti-cancer properties. It has been found to inhibit the growth of various cancer cell lines, including breast cancer, ovarian cancer, and lung cancer. This compound has also been studied for its anti-inflammatory properties. It has been found to inhibit the production of inflammatory cytokines and chemokines, which makes it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Properties
IUPAC Name |
7-[(5-bromothieno[2,3-d]pyrimidin-4-yl)amino]-1-methylquinolin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11BrN4OS/c1-21-12-6-10(4-2-9(12)3-5-13(21)22)20-15-14-11(17)7-23-16(14)19-8-18-15/h2-8H,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLZALCUYZVQDFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC2=C1C=C(C=C2)NC3=C4C(=CSC4=NC=N3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11BrN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.